Cas no 132619-43-3 ((3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one)

• Product Name: (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one
• CAS No: 132619-43-3
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 899139
• Update Time: 2025-05-24

(3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-amino-1-hydroxy-4-methyl-,cis-(9CI)
• (3R,4R)-3-AMINO-1-HYDROXY-4-METHYLPYRROLIDIN-2-ONE
• cis-3-amino-1-hydroxy-4-methylpyrrolidin-2-one
• SKYSFPFYQBZGDC-QWWZWVQMSA-N
• BDBM50038169
• 3-Amino-1-hydroxy-4-methyl-pyrrolidin-2-one
• r(+)-cis-beta-methyl-3-amino-1-hydroxypyrrolid-2-one
• (3R,4R)-3-Amino-1-hydroxy-4-methyl-pyrrolidin-2-one
• (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one

• Inchi： 1S/C5H10N2O2/c1-3-2-7(9)5(8)4(3)6/h3-4,9H,2,6H2,1H3/t3-,4-/m1/s1
• InChI Key： SKYSFPFYQBZGDC-QWWZWVQMSA-N
• SMILES： ON1C([C@@H]([C@H](C)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one

(3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 132619-43-3, commonly referred to as (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of cyclic secondary amines and exhibits a unique stereochemistry due to its two chiral centers at positions 3 and 4. The molecule's structure consists of a pyrrolidinone ring, which is a five-membered lactam, with substituents that include an amino group (-NH₂), a hydroxyl group (-OH), and a methyl group (-CH₃). These functional groups contribute to its versatile chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one in drug discovery and development. The compound has been explored for its potential as a building block in the synthesis of bioactive molecules, particularly in the pharmaceutical sector. Its stereochemistry plays a crucial role in determining its biological activity, making it an attractive candidate for enantioselective synthesis. Researchers have also investigated its role as an intermediate in the production of complex molecules with therapeutic potential.

The synthesis of (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one involves multi-step processes that often utilize asymmetric catalysis to achieve high enantiomeric excess. One notable approach involves the use of organocatalysts, such as proline derivatives, to facilitate the formation of the chiral centers. This method not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of applications, (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one has shown promise in the development of peptide-based drugs and bioconjugates. Its amino and hydroxyl groups provide sites for post-translational modifications, which are essential for mimicking natural biological processes. Additionally, its methyl group contributes to hydrophobic interactions, enhancing its stability and solubility in various solvents.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one with greater accuracy. Quantum mechanical calculations have revealed that the molecule's lone pairs on nitrogen and oxygen atoms contribute significantly to its nucleophilic character, making it reactive towards electrophilic species. This understanding has facilitated the design of novel reaction pathways for its utilization in organic synthesis.

The compound's stereochemistry also influences its interaction with biological systems. For instance, studies have shown that the (3R,4R) configuration enhances its binding affinity to certain protein targets compared to other stereoisomers. This selectivity is critical in drug design, where achieving the desired pharmacokinetic and pharmacodynamic properties often depends on precise stereochemical control.

In conclusion, (3R,4R)-3-Amino-1-hydroxy-4-methylpyrrolidin-2-one (CAS No. 132619-43-3) is a versatile and valuable molecule with significant potential in organic synthesis and pharmaceutical applications. Its unique structure and stereochemistry make it an essential component in the development of bioactive compounds. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific discoveries.